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Compound of Interest

N-Methoxy-N-methylbut-2-
Compound Name:

enamide
CAS No.: 109480-79-7
Cat. No.: B3184315

Get Quote

Executive Summary & Application Context

N-Methoxy-N-methylbut-2-enamide (CAS: 121712-52-5), commonly known as the Crotonyl
Weinreb Amide, is a critical intermediate in medicinal chemistry. Unlike standard amides or
esters, its primary utility lies in its ability to undergo controlled nucleophilic acyl substitution with
Grignard or organolithium reagents to form

-unsaturated ketones without over-addition to tertiary alcohols.

This guide provides a definitive structural analysis of this molecule, focusing on 13C NMR
spectroscopy as the primary validation tool. We compare its spectral fingerprint against its
closest synthetic alternative, Methyl Crotonate, to highlight the diagnostic chemical shifts that
confirm the successful installation of the Weinreb functionality.

Structural Characterization & Data Analysis
The Diagnostic Power of 13C NMR
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While 1H NMR confirms the presence of the crotonyl chain, it often suffers from overlapping
multiplets in complex crude mixtures. 13C NMR offers superior resolution, particularly for
verifying the integrity of the amide bond and the stereochemistry of the alkene.

The defining feature of the Weinreb amide is the N-methoxy group. In 13C NMR, this carbon
resonates in a unique window (~61 ppm), significantly downfield from standard ester methoxy
groups (=51 ppm) or N-methyl groups (~35 ppm). This shift is the "go-to" signal for confirming
the formation of the N-O bond.

Comparative Chemical Shift Data

The following table contrasts the experimental 13C NMR shifts of the Crotonyl Weinreb Amide
against Methyl Crotonate (the ester analog).

Table 1: Comparative 13C NMR Chemical Shifts (CDCI3, 100 MHz)
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Carbon
Position

Assignment

Weinreb
Amide (

ppm)

Methyl
Ester (

ppm)

(Amide -
Ester)

Structural
Insight

C1

Carbonyl
(C=0)

167.0

166.8

+0.2

Conjugated
carbonyls;
similar
electronic

environments

C3

-Alkene
(=CH)

142.8

145.0

-2.2

The amide
nitrogen is a
stronger
electron
donor than
alkoxy
oxygen,
shielding the

-position.

c2

-Alkene
(=CH)

120.2

122.5

Upfield shift
indicates
increased
electron
density in the
amide

system.

N-OMe

Methoxy (-
OCH3)

61.6

N/A

N/A

Diagnostic
Peak:
Distinctive
downfield
shift due to
N-O

induction.
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Typical amide

N-Me range;
N-Methyl (-
N-Me 32.3 N/A N/A often
NCH3)
broadened by

rotamers.

Ester
methoxy is
significantly
Ester
O-Me N/A 51.4 N/A more
Methoxy .
shielded than
Weinreb N-

OMe.

Minimal
] electronic
Terminal )
C4 18.1 18.0 +0.1 perturbation
Methyl ]
at the distal

methyl group.

Data Sources: Weinreb Amide experimental values derived from Shintani et al. [1]; Methyl
Crotonate values from spectral databases [2].

Rotameric Phenomena (Expert Insight)

One critical aspect often overlooked in automated reports is rotamerism. Due to the partial
double-bond character of the C-N amide bond, rotation is restricted at room temperature.

e Observation: In high-field NMR (e.g., 500 MHz+), the N-Me and N-OMe signals may appear
broadened or split into two unequal peaks (approx. 3:1 ratio).

 Validation: If "missing" peaks occur in the 30-65 ppm region, run the experiment at 50°C. The
coalescence of these signals into sharp singlets confirms the Weinreb amide structure rather
than an impurity.

Visualizing the Characterization Logic
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The following diagram illustrates the decision tree for assigning the structure based on NMR
data, distinguishing the product from common side products (esters or acid chlorides).

Crude Reaction Mixture
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13C NMR Acquisition
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CONFIRMS N-OMe Group SUSPECT Methyl Ester

Check Carbonyl Region

167.0 ppm: Conjugated Amide ~170+ ppm or missing
(Weinreb) (Acid Chloride/Acid)

Click to download full resolution via product page

Figure 1: NMR Assignment Logic Flow for Weinreb Amide Verification.
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Experimental Protocols
Synthesis of Crotonyl Weinreb Amide

Standard Protocol via Acid Chloride (High Purity Method)

Reagents:

Crotonyl Chloride (1.0 equiv)

N,O-Dimethylhydroxylamine Hydrochloride (1.1 equiv)

Pyridine (2.2 equiv)

Dichloromethane (DCM) (anhydrous)

Procedure:

Preparation: Flame-dry a 2-neck round-bottom flask and purge with N2. Add N,O-
dimethylhydroxylamine HCI and DCM (0.5 M concentration).

o Base Addition: Cool to 0°C. Add Pyridine dropwise. The mixture will become heterogeneous.

e Acylation: Add Crotonyl Chloride dropwise over 15 minutes. Maintain temperature < 5°C to
prevent polymerization.

e Reaction: Warm to room temperature and stir for 2 hours. Monitor by TLC (EtOAc/Hexane
1:3).

o Workup: Quench with 1M HCI (dissolves pyridine salts). Extract with DCM (3x). Wash
organics with Sat. NaHCO3 and Brine.[1]

 Purification: Dry over MgSO4 and concentrate. Purify via flash chromatography (SiO2, 30%
EtOAc in Hexanes) to yield a colorless oil.

NMR Acquisition Parameters

To ensure data quality comparable to the table above, use the following acquisition parameters:
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Solvent: CDCI3 (7.26 ppm ref).[2]
Frequency: 100 MHz or higher (for 13C).

Relaxation Delay (D1): 2.0 seconds (essential for accurate integration of carbonyls if
quantitative 13C is attempted, though rarely done).

Scans: Minimum 256 scans (due to lower sensitivity of quaternary Carbonyl and splitting of
N-Me/N-OMe).

Temperature: 298 K (25°C). Note: If peaks are broad, elevate to 323 K (50°C).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Characterization Guide: 13C NMR of
N-Methoxy-N-methylbut-2-enamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3184315/docs#comprehensive-characterization-
guide-13c-nmr-of-n-methoxy-n-methylbut-2-enamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3184315/docs#comprehensive-characterization-guide-13c-nmr-of-n-methoxy-n-methylbut-2-enamide
https://www.benchchem.com/product/b3184315/docs#comprehensive-characterization-guide-13c-nmr-of-n-methoxy-n-methylbut-2-enamide
https://www.benchchem.com/product/b3184315/docs#comprehensive-characterization-guide-13c-nmr-of-n-methoxy-n-methylbut-2-enamide
https://www.benchchem.com/product/b3184315/docs#comprehensive-characterization-guide-13c-nmr-of-n-methoxy-n-methylbut-2-enamide
https://www.benchchem.com/product/b3184315?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3184315?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

